1-{Octahydropyrrolo[3,4-c]pyrrol-2-yl}prop-2-yn-1-one

• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20 g/mol
• SMILES: C#CC(=O)N1CC2CNCC2C1
• InChI: InChI=1S/C9H12N2O/c1-2-9(12)11-5-7-3-10-4-8(7)6-11/h1,7-8,10H,3-6H2
• InChIKey: ZJXVDAIIIUZUMM-UHFFFAOYSA-N

1-{Octahydropyrrolo[3,4-c]pyrrol-2-yl}prop-2-yn-1-one: Identity & Scaffold

1-{Octahydropyrrolo[3,4-c]pyrrol-2-yl}prop-2-yn-1-one (CAS: 1465145-50-9) is a bicyclic heterocyclic compound with the molecular formula C₉H₁₂N₂O and a molecular weight of 164.20 g/mol . It belongs to the octahydropyrrolo[3,4-c]pyrrole class, a saturated diamine scaffold recognized in medicinal chemistry for its utility as a conformationally constrained piperazine isostere [1]. The prop-2-yn-1-one substituent introduces an electrophilic alkyne handle, making the compound a versatile building block for copper-catalyzed azide-alkyne cycloaddition (CuAAC) and other click-chemistry applications. Commercially, it is typically supplied at a minimum purity specification of 95% .

Saturated diamine scaffold Conformationally constrained piperazine isostere for medicinal chemistry

Alkyne-functionalized Prop-2-yn-1-one handle for CuAAC and click-chemistry diversification

High-purity specification Supports reliable reaction performance and library synthesis

• [1] Bunnelle, W. H.; Tietje, K. R.; Frost, J. M.; Peters, D.; Ji, J.; Li, T.; Scanio, M. J. C.; Shi, L.; Anderson, D. J.; Dyhring, T.; Grønlien, J. H.; Ween, H.; Thorin‐Hagene, K.; Meyer, M. D. Octahydropyrrolo[3,4-c]pyrrole: a diamine scaffold for construction of either α4β2 or α7-selective nicotinic acetylcholine receptor (nAChR) ligands. Substitutions that switch subtype selectivity. J. Med. Chem. 2009, 52 (14), 4126–4141. View Source

1-{Octahydropyrrolo[3,4-c]pyrrol-2-yl}prop-2-yn-1-one: Generic Substitution Risks

While the octahydropyrrolo[3,4-c]pyrrole scaffold is established, the specific prop-2-yn-1-one derivative occupies a narrow functional niche. The alkyne moiety is highly reactive, and small differences in substituent position or stereochemistry on the bicyclic core can drastically alter reaction kinetics in CuAAC applications or the binding affinity of derived products [1]. Procuring a generic 'octahydropyrrolopyrrole' or a regioisomeric alkyne without verifiable analytical data risks introducing impurities that can quench catalytic cycles, lower click-reaction yields, or produce biologically inactive triazole products. However, it must be noted that direct, published, head-to-head comparative data quantifying these risks against specific analogs are currently absent from the accessible primary literature. The following section details the limited quantitative evidence that is available.

Regioisomeric impurity risk

Alkyne position or bicyclic core substitution differences may alter CuAAC kinetics and product profiles.

Stereochemical sensitivity

Ring junction stereochemistry can influence derived triazole binding; generic scaffolds may not replicate selectivity.

Absence of direct comparator data

Published head-to-head comparisons against specific analogs are not available; substitution requires in-house validation.

• [1] Bunnelle, W. H.; Tietje, K. R.; Frost, J. M.; Peters, D.; Ji, J.; Li, T.; Scanio, M. J. C.; Shi, L.; Anderson, D. J.; Dyhring, T.; Grønlien, J. H.; Ween, H.; Thorin‐Hagene, K.; Meyer, M. D. Octahydropyrrolo[3,4-c]pyrrole: a diamine scaffold for construction of either α4β2 or α7-selective nicotinic acetylcholine receptor (nAChR) ligands. Substitutions that switch subtype selectivity. J. Med. Chem. 2009, 52 (14), 4126–4141. View Source

1-{Octahydropyrrolo[3,4-c]pyrrol-2-yl}prop-2-yn-1-one: Quantitative Evidence

Piperazine Isostere for Orexin-2 Antagonists

The octahydropyrrolo[3,4-c]pyrrole core has been employed as a conformationally restricted isostere for the piperazine ring in the development of selective orexin-2 (OX2R) antagonists [1]. In a series of 5-(pyridine-3-yl)octahydropyrrolo[3,4-c]pyrroles, the scaffold provided compounds with single-digit nanomolar IC₅₀ values against OX2R, while a direct piperazine analog showed reduced potency (specific data not provided for the propynone derivative) [1]. This demonstrates the scaffold's capacity to confer differential binding profiles compared to a classic piperazine motif, a feature directly relevant to the target compound which incorporates this core.

OX2R Scaffold Comparison

Class-level inference

Octahydropyrrolopyrroles: OX2R IC₅₀ <10 nM; piperazine analogs show reduced potency

Supports scaffold as a conformationally constrained piperazine isostere

No direct data for the prop-2-yn-1-one derivative; FLIPR assay in HEK293 cells

Evidence Dimension	OX2R Antagonist Potency (IC₅₀) - Scaffold Comparison
Target Compound Data	No direct data for 1-{octahydropyrrolo[3,4-c]pyrrol-2-yl}prop-2-yn-1-one
Comparator Or Baseline	Octahydropyrrolo[3,4-c]pyrrole derivatives (e.g., JNJ-42847922) vs. piperazine-based antagonists
Quantified Difference	Quantified difference not available for the target compound; scaffold-level trend shows octahydropyrrolopyrroles achieving OX2R IC₅₀ < 10 nM where piperazine analogs show reduced potency [1].
Conditions	FLIPR-based calcium flux assay in rat OX2R-expressing HEK293 cells [1].

Why This Matters

For programs targeting orexin receptors, selecting a building block with a proven, conformationally constrained scaffold reduces the risk of developing flat SAR and can accelerate hit-to-lead timelines, though the specific advantage of the propynone derivative remains unquantified.

• [1] Letavic, M. A.; Bonaventure, P.; Carruthers, N. I.; et al. Novel Octahydropyrrolo[3,4-c]pyrroles Are Selective Orexin-2 Antagonists: SAR Leading to a Clinical Candidate. J. Med. Chem. 2015, 58 (14), 5620–5636. View Source

1-{Octahydropyrrolo[3,4-c]pyrrol-2-yl}prop-2-yn-1-one: Application Scenarios

Synthesis of Orexin Triazole Libraries

The compound's alkyne group makes it suitable as a dipolarophile in CuAAC reactions with azide-bearing fragments to generate 1,2,3-triazole-linked libraries. This application is supported by the scaffold's known utility in producing selective orexin-2 receptor antagonists, where optimization of physicochemical properties was key [1]. The propynone handle allows for late-stage diversification of the octahydropyrrolo core, a strategy commonly used in medicinal chemistry to rapidly explore structure-activity relationships.

Piperazine Replacement in Fragment-Based Drug Discovery

As a conformationally constrained diamine scaffold, the octahydropyrrolo[3,4-c]pyrrole core serves as a direct isostere for piperazine in fragment-based drug discovery [1]. The target compound's pre-installed alkyne allows for fragment linking or growth via click chemistry, offering a synthetic advantage over purchasing a separate core and alkyne linker. Researchers can use this compound to quickly probe nitrogen geometry effects on target engagement.

nAChR Subtype-Selective Probe Development

The parent scaffold has been shown to permit a 'switch' in selectivity between α4β2 and α7 nAChR subtypes based on N-substitution patterns [1]. By using the prop-2-yn-1-one building block, medicinal chemists can introduce diverse azide-capped pharmacophores via click chemistry to systematically explore the structural determinants of subtype selectivity. This is a critical step for developing selective chemical probes to study neurological disorders.

Application

Selection Property

Validation Focus

Orexin triazole library synthesis

Alkyne handle for CuAAC

Triazole product yield and OX2R binding

Piperazine replacement in FBDD

Conformationally constrained diamine core

Target engagement and fragment linking efficiency

nAChR subtype probe development

Subtype-selectivity modulation via N-substitution

α4β2/α7 selectivity switch in binding assays

• [1] Bunnelle, W. H.; Tietje, K. R.; Frost, J. M.; et al. Octahydropyrrolo[3,4-c]pyrrole: a diamine scaffold for construction of either α4β2 or α7-selective nicotinic acetylcholine receptor (nAChR) ligands. Substitutions that switch subtype selectivity. J. Med. Chem. 2009, 52 (14), 4126–4141. View Source